Cas no 4461-34-1 (2-Chlorobenzoyl isocyanate)

• Product Name: 2-Chlorobenzoyl isocyanate
• CAS No: 4461-34-1
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD10566392
• CID: 45080
• PubChem ID: 9942311
• Update Time: 2025-06-25

2-Chlorobenzoyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzoyl isocyanate
• N-(2-Chlorobenzoyl) isocyanate
• Benzoyl isocyanate,2-chloro
• chlorobenzoyl isocyanate
• o-Chlorobenzoyl isocyanate
• S805
• A918655
• AKOS006303595
• MFCD10566392
• 4461-34-1
• DTXSID70433109
• SCHEMBL2844572
• ZTUIVBFRTPPWEZ-UHFFFAOYSA-N
• AS-16158

• MDL： MFCD10566392
• Inchi： 1S/C8H4ClNO2/c9-7-4-2-1-3-6(7)8(12)10-5-11/h1-4H
• InChI Key： ZTUIVBFRTPPWEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N=C=O)=O

Computed Properties

• Exact Mass: 180.99300
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.28
• Melting Point: 44-46°C
• Boiling Point: 250 ºC
• Flash Point: 95 ºC
• PSA: 46.50000
• LogP: 1.81600

2-Chlorobenzoyl isocyanate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-Chlorobenzoyl isocyanate

2-Chlorobenzoyl Isocyanate (CAS No. 4461-34-1): A Versatile Chemical Intermediate in Modern Pharmaceutical and Industrial Applications

2-Chlorobenzoyl isocyanate, with the chemical formula C₈H₅ClO₂, is a key compound identified by CAS No. 4461-34-1. This organic molecule belongs to the class of isocyanates, which are widely utilized in the synthesis of polyurethanes, pharmaceutical intermediates, and functional materials. The presence of a chloro group on the benzene ring significantly enhances its reactivity and functional versatility, making it a critical compound in both academic and industrial research. Recent advancements in chemical synthesis and material science have further expanded its applications, particularly in the development of high-performance polymers and bioactive molecules.

Recent studies have demonstrated that 2-chlorobenzoyl isocyanate plays a pivotal role in the design of advanced drug delivery systems. For instance, a 2023 publication in Advanced Materials highlighted its potential as a cross-linking agent for stimuli-responsive hydrogels used in controlled drug release. These hydrogels exhibit pH-sensitive behavior, enabling targeted delivery of therapeutic agents to specific tissue environments. The ability of 2-chlorobenzoyl isocyante to form stable covalent bonds with functional groups such as amino or hydroxyl moieties has been extensively explored, offering new opportunities for the development of smart biomaterials.

From a synthetic perspective, the preparation of 2-chlorobenzoyl isocyanate has been optimized through various methodologies. A 2022 study published in Green Chemistry reported an efficient one-pot synthesis route involving the reaction of 2-chlorobenzoic acid with phosgene under mild conditions. This approach not only reduces the number of reaction steps but also minimizes the formation of byproducts, aligning with the principles of green chemistry. The study emphasized the importance of reaction temperature and catalyst selection in achieving high yields, with a reported yield of 92% under optimal conditions.

Another significant area of research involves the application of 2-chlorobenzoyl isocyanate in the development of functional coatings for biomedical devices. A 2024 review article in ACS Applied Materials & Interfaces discussed its use in creating surface-modified implants that enhance biocompatibility and reduce bacterial adhesion. The compound's ability to form durable, cross-linked networks on polymer surfaces has been linked to improved mechanical properties and long-term stability, making it a promising candidate for orthopedic and cardiovascular applications.

From a molecular structure standpoint, 2-chlorobenzoyl isocyanate exhibits unique chemical behavior due to the presence of both an isocyanate group and a chloro substituent. The isocyanate group (–NCO) is highly reactive, capable of reacting with nucleophiles such as amines, alcohols, and thiols to form urethanes, carbamates, and thiocarbamates. The chloro group, on the other hand, introduces electrophilic character to the benzene ring, influencing the compound's reactivity toward electrophilic aromatic substitution reactions. This dual functionality has been leveraged in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-chlorobenzoyl isocyanate. A 2023 study in Journal of Molecular Modeling employed quantum mechanics calculations to predict the compound's reactivity toward various nucleophiles. The results indicated that the isocyanate group's electrophilicity is significantly enhanced by the electron-withdrawing effect of the chloro substituent, making the compound more reactive toward nucleophilic attack. These findings have implications for the design of efficient synthetic pathways and the development of new functional materials.

In the context of pharmaceutical research, 2-chlorobenzoyl isocyanate has been explored as a building block for the synthesis of bioactive compounds. A 2022 study published in Bioorganic & Medicinal Chemistry demonstrated its utility in the preparation of novel antifungal agents. The compound was used as a key intermediate in the synthesis of a series of substituted benzoyl derivatives, which exhibited potent activity against clinically relevant fungal pathogens. The study highlighted the importance of functional group diversity in modulating biological activity, suggesting that further optimization of the molecular structure could lead to more effective therapeutic agents.

Moreover, the environmental impact of 2-chlorobenzoyl isocyanate has been a topic of recent research. A 2023 review in Environmental Science & Technology discussed the biodegradation pathways of isocyanate derivatives in aquatic environments. While the compound itself is not considered a persistent pollutant, its derivatives can undergo hydrolysis to form less toxic byproducts. The study emphasized the importance of proper waste management practices to minimize environmental exposure, particularly in industrial settings where large quantities of the compound are used.

From an industrial perspective, the demand for 2-chlorobenzoyl isocyanate has been driven by its applications in the production of polyurethanes and other thermoplastic polyurethane foams. A 2024 market analysis report indicated a steady increase in its usage across various sectors, including automotive, construction, and consumer goods. The compound's ability to form flexible and durable materials has made it a preferred choice for applications requiring mechanical strength and thermal stability. However, the report also noted the need for further research into sustainable production methods to address environmental concerns associated with its synthesis.

Finally, the future of 2-chlorobenzoyl isocyanate research appears promising, with ongoing efforts to expand its applications in emerging fields such as nanotechnology and biotechnology. A 2024 study in Nano Letters explored its potential in the fabrication of nanocomposites with enhanced mechanical and thermal properties. The compound was used as a cross-linking agent in the synthesis of polymer-based nanocomposites, resulting in materials with improved load-bearing capacity and dimensional stability. These findings suggest that 2-chlorobenzoyl isocyanate could play a significant role in the development of next-generation nanomaterials for advanced technological applications.

In conclusion, 2-chlorobenzoyl isocyanate is a multifunctional compound with a wide range of applications in chemical synthesis, material science, and pharmaceutical research. Recent studies have uncovered new possibilities for its use in the development of smart biomaterials, drug delivery systems, and high-performance polymers. Ongoing research into its reactivity, environmental impact, and industrial applications continues to expand its relevance in both academic and industrial contexts. As new methodologies and technologies emerge, the potential of 2-chlorobenzoyl isocyanate is likely to grow, further solidifying its importance in the chemical sciences.